Cas no 684-37-7 (2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-)

• Product Name: 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-
• CAS No: 684-37-7
• MF: C₄HF₅O₂
• MW: 176.041558980942
• CID: 393183
• PubChem ID: 10176343
• Update Time: 2025-04-19

2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-
• 3,3-difluoro-2-(trifluoromethyl)prop-2-enoic acid
• SCHEMBL124489
• Pentafluoromethacrylic acid
• DTXSID80436409
• 3,3-Difluoro-2-(trifluoromethyl)acrylic acid
• perfluoromethacrylic acid
• 684-37-7
• LNUDZOHDUVPVPO-UHFFFAOYSA-N

• Inchi： 1S/C4HF5O2/c5-2(6)1(3(10)11)4(7,8)9/h(H,10,11)
• InChI Key： LNUDZOHDUVPVPO-UHFFFAOYSA-N
• SMILES： FC(/C(=C(\F)/F)/C(=O)O)(F)F

Computed Properties

• Exact Mass: 175.98963
• Monoisotopic Mass: 175.98967008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3